Cas no 184042-83-9 (tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate
• CAS No: 184042-83-9
• MF: C₁₂H₂₀F₃NO₃
• MW: 283.287314414978
• MDL: MFCD11501657
• CID: 1029497
• PubChem ID: 49759209
• Update Time: 2025-10-31

tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2,2,2-trifluoro-1-hydroxyethyl)piperidine-1-carboxylate
• AK135306
• KB-105934
• KB-80905
• MolPort-019-937-864
• RP07575
• SureCN7422195
• tert-Butyl 4-(2,2,2-trifluoro-1-hydroxyethyl)piperidin-1-carboxylate
• tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate
• 4-(2,2,2-Trifluoro-1-hydroxy-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• Z1497259466
• t-Butyl 4-(2,2,2-trifluoro-1-hydroxyethyl)piperidine-1-carboxylate
• AS-72539
• W-206321
• MFCD11501657
• (R)-1-(1-Boc-4-piperidyl)-2,2,2-trifluoroethanol
• SY343995
• AKOS015949435
• MFCD31803016
• EN300-1881788
• SY108191
• 4-(1-Hydroxy-2,2,2-trifluoroethyl)piperidine, N-BOC protected
• CS-D0887
• 184042-83-9
• DTXSID20678048
• SB43607
• 1-Boc-4-(2,2,2-trifluoro-1-hydroxyethyl)piperidine
• SY343996
• HARLHGMSRKJSSA-UHFFFAOYSA-N
• SCHEMBL7422195
• DB-233766
• (S)-1-(1-Boc-4-piperidyl)-2,2,2-trifluoroethanol
• 1-Boc 4-(2,2,2-trifluoro-1-hydroxyethyl)piperidine
• s11785
• MFCD31925665

• MDL： MFCD11501657
• Inchi： 1S/C12H20F3NO3/c1-11(2,3)19-10(18)16-6-4-8(5-7-16)9(17)12(13,14)15/h8-9,17H,4-7H2,1-3H3
• InChI Key： HARLHGMSRKJSSA-UHFFFAOYSA-N
• SMILES： FC(C(C1CCN(C(=O)OC(C)(C)C)CC1)O)(F)F

Computed Properties

• Exact Mass: 283.13952799g/mol
• Monoisotopic Mass: 283.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate (CAS No. 184042-83-9)

The compound tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate (CAS No. 184042-83-9) is a highly specialized chemical intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core modified with a trifluoro-hydroxyethyl group and protected by a tert-butyl carbamate moiety, makes it a valuable building block for drug discovery and development. This compound has garnered significant attention in recent years due to its potential applications in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

In the context of modern drug design, tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate serves as a critical precursor for the development of small molecule inhibitors and modulators. Researchers have explored its utility in creating compounds with enhanced blood-brain barrier permeability, a property highly sought after in treatments for central nervous system (CNS) diseases. The presence of the trifluoromethyl group contributes to improved metabolic stability and lipophilicity, addressing common challenges in contemporary medicinal chemistry.

The synthesis and applications of CAS 184042-83-9 align with several trending topics in chemical research, including fluorinated pharmaceuticals and sustainable synthetic methodologies. Fluorine incorporation has become a dominant strategy in drug design, with approximately 30% of newly approved drugs containing fluorine atoms. This compound's trifluoroethanol derivative structure positions it as an interesting case study in fluorine effects on molecular properties and biological activity.

From a technical perspective, tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate demonstrates excellent compatibility with various cross-coupling reactions and catalytic transformations, making it versatile for structural diversification. Recent publications have highlighted its use in asymmetric synthesis routes, particularly for creating chiral piperidine derivatives with potential therapeutic value. The Boc-protected amine functionality allows for selective deprotection and further functionalization, a feature highly valued in combinatorial chemistry approaches.

Analytical characterization of 184042-83-9 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. The compound's stability profile has been extensively studied, with particular attention to its behavior under various storage conditions and solvent systems. These studies are crucial for ensuring reproducibility in research applications and scaling up synthetic processes.

In the pharmaceutical industry, derivatives of tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate have shown promise in early-stage drug discovery programs targeting GPCRs (G-protein coupled receptors) and kinase enzymes. The compound's scaffold has been incorporated into molecular libraries for high-throughput screening campaigns, with several hits demonstrating interesting pharmacological profiles. These developments have sparked discussions about structure-activity relationships in fluorinated heterocycles within medicinal chemistry forums.

The commercial availability of CAS 184042-83-9 through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories worldwide. Current market trends indicate growing demand for such highly functionalized intermediates, driven by the pharmaceutical industry's need for diverse chemical space exploration. Several patent applications have emerged featuring this compound as a key intermediate, particularly in areas related to CNS therapeutics and metabolic disease treatments.

From a regulatory standpoint, tert-butyl 4-(2,2,2-trifluoro-1-hydroxy-ethyl)piperidine-1-carboxylate is handled as a research chemical with no significant restrictions, though proper laboratory safety protocols should always be followed. Its environmental fate and green chemistry aspects have been subjects of recent investigations, particularly concerning the biodegradability of fluorinated compounds and waste minimization strategies in synthetic processes.

Future research directions for this compound may include exploration of its catalytic applications, development of continuous flow synthesis methods, and investigation of its potential in bioconjugation chemistry. The growing interest in fluorine-containing bioactive compounds suggests that 184042-83-9 and its derivatives will remain important tools in chemical biology and drug discovery for years to come.